7-bromo-2-methyl-2H-pyrazolo[4,3-b]pyridine
Overview
Description
Synthesis Analysis
Several synthetic methods have been reported for the preparation of pyrazolo[3,4-b]pyridine derivatives. Notably, a review by Smolobochkin et al. (2022) summarizes synthetic strategies and approaches within the period from 2017 to 2021 . These methods are systematized based on the assembly of the pyrazolopyridine system, considering their advantages and drawbacks.
Physical And Chemical Properties Analysis
Scientific Research Applications
Heterocyclic Chemistry and Synthesis
7-Bromo-2-methyl-2H-pyrazolo[4,3-b]pyridine has been extensively used as a precursor in the synthesis of a variety of heterocyclic compounds. For instance, it has been utilized for the construction of new polyheterocyclic ring systems, including derivatives of pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine, which showcases its versatile application in creating complex molecular structures in heterocyclic chemistry (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019). Furthermore, another study demonstrated the compound's use in the synthesis of fused polycyclic 4-aryl-3-methyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridines using ultrasound-promoted regioselective reactions, highlighting the efficiency and rapidity of such processes (Nikpassand, Mamaghani, Shirini, & Tabatabaeian, 2010).
Biomedical Research
In the realm of biomedical research, this compound and its derivatives have been identified for their potential applications. The compound has been involved in the synthesis of various heterocyclic compounds that possess potential antibacterial and antioxidant properties. For example, certain derivatives were found to be highly active against both Gram-positive and Gram-negative bacterial strains, comparing favorably to standard drugs (Variya, Panchal, & Patel, 2019). This showcases the compound's significance in the development of new therapeutic agents.
Mechanism of Action
The mechanism of action for 7-bromo-2-methyl-2H-pyrazolo[4,3-b]pyridine is context-dependent. As a heterocyclic compound, it may interact with biological targets, enzymes, or receptors. For instance, in the study by Liu et al. (2023), derivatives of this class were evaluated as tropomyosin receptor kinase (TRK) inhibitors . TRKs play a crucial role in cell proliferation, differentiation, and survival. Compound C03 exhibited promising TRKA inhibitory activity.
Future Directions
: Smolobochkin, A. V., Gazizov, A. S., Garifzyanov, A. R., Burilov, A. R., & Pudovik, M. A. (2022). Methods for the synthesis of 1H-pyrazolo[3,4-b]pyridine derivativesRussian Chemical Bulletin, 71(5), 878–884. : Liu, N., Wang, X., Fu, Q., Qin, Q., Wu, T., Lv, R., Zhao, D., & Cheng, M. (2023). Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors. RSC Medicinal Chemistry, 14, 85–102.
properties
IUPAC Name |
7-bromo-2-methylpyrazolo[4,3-b]pyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3/c1-11-4-6-7(10-11)5(8)2-3-9-6/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHJKPNLIUZPFFP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C2C(=N1)C(=CC=N2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701252788 | |
Record name | 2H-Pyrazolo[4,3-b]pyridine, 7-bromo-2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701252788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1350648-87-1 | |
Record name | 2H-Pyrazolo[4,3-b]pyridine, 7-bromo-2-methyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1350648-87-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2H-Pyrazolo[4,3-b]pyridine, 7-bromo-2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701252788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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